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Compound of Interest

Compound Name: Dibenzyl malonate

Cat. No.: B149394

This guide provides a detailed overview of the key physical properties of dibenzyl malonate,
specifically its boiling point and density. It is intended for researchers, scientists, and
professionals in the field of drug development and organic synthesis. The information is
presented in a clear, structured format, including experimental methodologies and a logical
workflow diagram relevant to its application.

Physical Properties of Dibenzyl Malonate

Dibenzyl malonate is a diester of malonic acid and is commonly used as a reagent in organic
synthesis. Its physical characteristics are crucial for its handling, reaction setup, and
purification.

Data Summary

The following table summarizes the key physical properties of dibenzyl malonate.

Physical Property Value Conditions
Boiling Point 188 °C at 0.2 mmHg[1][2][3]
Density 1.137 g/mL at 25 °C[1][2][3]

Experimental Protocols for Property Determination
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While specific experimental data for the determination of dibenzyl malonate's properties are
not detailed in the available literature, the following are standard and widely accepted methods
for determining the boiling point and density of high-boiling point liquids like dibenzyl
malonate.

1. Determination of Boiling Point via Vacuum Distillation

Given its high boiling point at atmospheric pressure, the boiling point of dibenzyl malonate is
determined under reduced pressure to prevent decomposition.

o Apparatus: A distillation apparatus is assembled, consisting of a round-bottom flask, a
Claisen adapter, a thermometer, a condenser, a receiving flask, and a vacuum pump with a
manometer.

e Procedure:

o A sample of dibenzyl malonate is placed in the round-bottom flask along with boiling
chips or a magnetic stir bar.

o The apparatus is securely clamped and connected to a vacuum source.

o The system is evacuated to the desired pressure (e.g., 0.2 mmHg), which is monitored by
the manometer.

o The flask is heated gently.

o The temperature is recorded when the liquid begins to boil and the vapor phase
temperature stabilizes as the distillate is collected in the receiving flask. This stable
temperature is the boiling point at that specific pressure.[4][5][6]

2. Determination of Density using a Pycnometer

A pycnometer is a flask with a specific, accurately known volume, used to determine the
density of a liquid with high precision.[7]

o Apparatus: A pycnometer (a small glass flask with a ground-glass stopper containing a
capillary tube), an analytical balance.
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e Procedure:

o

The empty, clean, and dry pycnometer is weighed accurately.[7]

o The pycnometer is filled with dibenzyl malonate, ensuring no air bubbles are present.
The stopper is inserted, and any excess liquid that emerges from the capillary is carefully
wiped off.

o The filled pycnometer is weighed again.[7]
o The temperature of the liquid is recorded.

o The density is calculated by dividing the mass of the liquid (weight of filled pycnometer
minus weight of empty pycnometer) by the known volume of the pycnometer.[8][9][10][11]

Application in Organic Synthesis: A Workflow
Example

Dibenzyl malonate is a valuable reagent in organic synthesis, often utilized in reactions such
as the Knoevenagel condensation.[1] The following diagram illustrates a generalized workflow
for such a reaction.
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Caption: Workflow of a Knoevenagel condensation using dibenzyl malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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